Cas no 99803-85-7 (6-Chloro-5-fluorobenzotriazole)
99803-85-7 structure
Product Name:6-Chloro-5-fluorobenzotriazole
CAS No:99803-85-7
MF:C6H3ClFN3
MW:171.559522867203
MDL:MFCD00173671
CID:803590
PubChem ID:6409688
Update Time:2025-09-20
6-Chloro-5-fluorobenzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-5-fluoro-1H-benzo[d][1,2,3]triazole
- 5-chloro-6-fluoro-2H-benzotriazole
- 6-chloro-5-fluoro-1H-1,2,3-benzotriazole
- 6-Chloro-5-fluorobenzotriazole
- AKOS016009539
- 5-chloro-6-fluoro-3aH-benzotriazole
- 99803-85-7
- A846085
- J-518582
- 5-Chloro-6-fluoro-1H-benzo[d][1,2,3]triazole
- CS-0314377
- AKOS006228868
- FT-0621057
- Maybridge1_001209
- ZDA80385
- BTB 03699
- NS00097817
- HMS544O21
- DTXSID60423352
- MFCD00173671
- SCHEMBL8568181
- DB-015583
-
- MDL： MFCD00173671
- Inchi： 1S/C6H3ClFN3/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H,(H,9,10,11)
- InChI Key： BGHCUTSZEKZIEP-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2C(C=1)=NNN=2)F
Computed Properties
- Exact Mass: 171.00000
- Monoisotopic Mass: 171
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.642
- Melting Point: 214-216
- Boiling Point: 322.3°C at 760 mmHg
- Flash Point: 148.7°C
- Refractive Index: 1.682
- PSA: 41.57000
- LogP: 1.75040
6-Chloro-5-fluorobenzotriazole Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
6-Chloro-5-fluorobenzotriazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-5-fluorobenzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155622-5g |
6-chloro-5-fluoro-1H-benzo[d][1,2,3]triazole |
99803-85-7 | 95% | 5g |
$668 | 2021-06-08 | |
| Alichem | A019098593-1g |
6-Chloro-5-fluoro-1H-benzo[d][1,2,3]triazole |
99803-85-7 | 95% | 1g |
$193.92 | 2023-08-31 | |
| Apollo Scientific | PC9029-1g |
6-Chloro-5-fluorobenzotriazole |
99803-85-7 | 97% | 1g |
£90.00 | 2025-02-22 | |
| Apollo Scientific | PC9029-5g |
6-Chloro-5-fluorobenzotriazole |
99803-85-7 | 97% | 5g |
£315.00 | 2025-02-22 | |
| Apollo Scientific | PC9029-10g |
6-Chloro-5-fluorobenzotriazole |
99803-85-7 | 97% | 10g |
£560.00 | 2025-02-22 | |
| TRC | C384720-10mg |
6-Chloro-5-fluorobenzotriazole |
99803-85-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C384720-50mg |
6-Chloro-5-fluorobenzotriazole |
99803-85-7 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C384720-100mg |
6-Chloro-5-fluorobenzotriazole |
99803-85-7 | 100mg |
$ 80.00 | 2022-06-06 | ||
| abcr | AB232824-1 g |
6-Chloro-5-fluorobenzotriazole, 97%; . |
99803-85-7 | 97% | 1 g |
€104.50 | 2023-07-20 | |
| abcr | AB232824-5 g |
6-Chloro-5-fluorobenzotriazole, 97%; . |
99803-85-7 | 97% | 5 g |
€267.90 | 2023-07-20 |
6-Chloro-5-fluorobenzotriazole Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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